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Compound of Interest

Compound Name: Phenyl formate

Cat. No.: B155538 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of

phenyl formate, a versatile compound used in various organic syntheses. Adherence to these

protocols is critical for minimizing risks and maintaining regulatory compliance.

Phenyl Formate: Essential Data
A clear understanding of the physicochemical properties of phenyl formate is the first step in

its safe management. The following table summarizes key quantitative data for this compound.
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Property Value Citations

Molecular Formula C₇H₆O₂ [1][2]

Molecular Weight 122.12 g/mol [1][3]

Appearance
Colorless to almost colorless

clear liquid
[1][4]

Boiling Point 62 °C at 1 mmHg [2][5]

Density 1.120 g/mL at 20 °C [2][5]

Flash Point 71 °C

Solubility
Immiscible with water; soluble

in alcohol, ether, and benzene.
[5]

Hazard Identification and Personal Protective
Equipment (PPE)
Phenyl formate is classified as a hazardous substance, and appropriate precautions must be

taken to avoid exposure.

Hazards:

Harmful if swallowed[6][7][8]

Causes skin irritation[6][7][8]

Causes serious eye irritation[6][7][8]

May cause respiratory irritation[6][7][8]

Combustible liquid[6]

Required Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side-shields.[6]
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Hand Protection: Handle with chemical-resistant gloves. Gloves must be inspected prior to

use, and proper glove removal technique should be followed.[6][9]

Skin and Body Protection: Wear fire/flame resistant and impervious clothing.[6]

Respiratory Protection: Use only in a well-ventilated area. If ventilation is inadequate, a

respirator may be required.[6][10]

Step-by-Step Disposal Protocol
The disposal of phenyl formate must be conducted in a manner that ensures the safety of

laboratory personnel and prevents environmental contamination. The following procedure

should be strictly followed.

1. Waste Collection:

Collect waste phenyl formate in a dedicated, properly labeled, and sealed container.

The container should be suitable for hazardous chemical waste and kept closed when not in

use.[6]

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials and sources of ignition.[6][10]

2. Handling Spills:

In the event of a spill, immediately evacuate personnel from the affected area.[6]

Remove all sources of ignition.[6]

Ventilate the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as

vermiculite, dry sand, or earth.[11]

Collect the absorbed material using non-sparking tools and place it in a suitable container for

disposal.[6]
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Do not allow the spilled material to enter drains or waterways.[6][9]

3. Final Disposal:

Phenyl formate waste is considered hazardous and must be disposed of through a licensed

professional waste disposal service.[12]

Dispose of the contents and the container in accordance with all applicable local, regional,

and national regulations.[6][10][12]

Do not dispose of phenyl formate down the drain or with general laboratory trash.

4. Contaminated Packaging:

Empty containers may retain product residues and should be treated as hazardous waste.

[11]

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning

where permissible.[6]

Alternatively, the packaging can be punctured to render it unusable and then disposed of in a

sanitary landfill, if local regulations allow.[6]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of phenyl
formate.
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Phenyl Formate Waste Generated
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Caption: Logical workflow for the proper disposal of phenyl formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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